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Cat. No.: B102866 Get Quote

An In-depth Technical Guide to 2-Hydroxy-3-phenoxypropyl Acrylate

Introduction
2-Hydroxy-3-phenoxypropyl acrylate (2-HPPA) is a monofunctional acrylate monomer

recognized for its utility in polymer synthesis. Its chemical structure, featuring a hydroxyl group,

a phenoxy group, and a reactive acrylate moiety, imparts a unique combination of properties

including flexibility, adhesion, and reactivity. While extensively used in the formulation of UV-

curable coatings, inks, and adhesives, its applications in the biomedical field are gaining

interest, particularly in the development of advanced materials for controlled drug delivery

systems.[1][2][3][4] This document provides a comprehensive technical overview of 2-HPPA,

focusing on its chemical structure, properties, synthesis, and applications relevant to

researchers, scientists, and professionals in drug development.

Chemical Identity and Structure
2-HPPA is an ester of acrylic acid and 2-phenoxy-1,2-propanediol. The presence of the acrylate

group allows it to undergo polymerization, while the hydroxyl and phenoxy groups can be

modified or contribute to the overall properties of the resulting polymer.

Table 1: Chemical Identifiers for 2-Hydroxy-3-phenoxypropyl Acrylate
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Identifier Value Reference(s)

IUPAC Name

(2-hydroxy-3-
phenoxypropyl) prop-2-
enoate

[1][5][6]

CAS Number 16969-10-1 [1][7]

Molecular Formula C₁₂H₁₄O₄ [7][8][9]

SMILES String
C=CC(=O)OCC(O)COc1ccccc

1
[1][9]

InChI Key
HHQAGBQXOWLTLL-

UHFFFAOYSA-N
[1][10]

EC Number 241-045-8 [1][10]

| Synonyms | 3-Phenoxy-2-hydroxypropyl acrylate, Acrylic Acid 2-Hydroxy-3-phenoxypropyl

Ester |[8][10] |

Physicochemical Properties
2-HPPA is typically a colorless to light yellow clear liquid at room temperature.[9] For stability

and to prevent spontaneous polymerization, it is often supplied with an inhibitor, such as

monomethyl ether hydroquinone (MEHQ).[1][10]

Table 2: Physicochemical Data for 2-Hydroxy-3-phenoxypropyl Acrylate
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Property Value Reference(s)

Molecular Weight 222.24 g/mol [1][7][10]

Density 1.16 g/mL at 25 °C [1][3][10]

Boiling Point 380.9 °C at 760 mmHg [8]

Flash Point 174 °C (345.2 °F) - closed cup

Refractive Index n20/D 1.528 [1][10]

Vapor Pressure 1.76E-06 mmHg at 25°C [8][11]

Purity Typically >85.0% (GC) [9]

| Appearance | Colorless to Light yellow to Light orange clear liquid |[9] |

Synthesis and Experimental Protocols
The synthesis of 2-HPPA can be achieved through the reaction of acrylic acid with 1,2-Epoxy-3-

phenoxy propane (also known as phenyl glycidyl ether). This process involves the ring-opening

of the epoxide by the carboxylic acid.

Experimental Protocol: Synthesis of 2-Hydroxy-3-
phenoxypropyl Acrylate
A documented method for the synthesis of 2-HPPA involves the following steps[12]:

Reactant Preparation: The primary reactants are acrylic acid and 1,2-Epoxy-3-phenoxy

propane.

Inhibitor Addition: An inhibitor, such as 2,6-di-tert-butyl-p-cresol, is added to the reaction

mixture to prevent the premature polymerization of the acrylate.

Reaction Conditions: The acrylic acid is added to 1,2-Epoxy-3-phenoxy propane over a

period of 1 hour at a controlled temperature of 100°C.

Heating and Reaction Completion: Following the addition of acrylic acid, the mixture is

heated for an additional 4 hours at 100°C to ensure the reaction proceeds to completion.
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Product Isolation: The final product, 3-Phenoxy-2-hydroxypropyl acrylate, is then isolated

from the reaction mixture.
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Figure 1: Synthesis workflow for 2-Hydroxy-3-phenoxypropyl acrylate.

Applications in Drug Development
The primary application of 2-HPPA in the biomedical field is as a monomer for creating

polymeric membranes for controlled drug release systems.[1][3] The polymerization is often

initiated by UV radiation, allowing for the in-situ formation of a drug-loaded polymer matrix.

The principle involves mixing 2-HPPA, a drug substance, and a photoinitiator. Upon exposure

to UV light, the acrylate groups of 2-HPPA polymerize, forming a cross-linked network that

physically entraps the drug molecules. The physicochemical properties of this polymer matrix,

such as its hydrophilicity and cross-link density, govern the rate at which the entrapped drug is

released over time. This technology is particularly promising for applications requiring localized

and sustained drug delivery.

A related compound, 2-(4-benzoyl-3-hydroxy phenoxy) ethyl acrylate (BHP-EA), has been used

in intraocular lenses (IOLs) for two-photon-triggered drug delivery, highlighting the potential of

this class of molecules in advanced therapeutic systems.[13]
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Figure 2: Conceptual workflow for creating a controlled drug release system.

Toxicological and Safety Profile
Understanding the toxicology of 2-HPPA is critical for safe handling in a research environment.

It is classified as hazardous and requires appropriate personal protective equipment.[14]

Table 3: Toxicological Data for 2-Hydroxy-3-phenoxypropyl Acrylate

Test Species Route Value Reference(s)

Acute Toxicity Rat (female) Oral
LD50: > 2000
mg/kg

[15]

Acute Toxicity
Rat

(male/female)
Dermal LD0: 2000 mg/kg [15]

Aquatic Toxicity

(Fish)
Leuciscus idus -

LC50: ca. 10

mg/L (96 h)
[15]

Aquatic Toxicity

(Invertebrates)
Daphnia magna -

EC50: 1.21 mg/L

(48 h)
[15]
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| Aquatic Toxicity (Algae) | Desmodesmus subspicatus | - | EC50: 4.4 mg/L (72 h) |[15] |

GHS Hazard Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-HPPA is associated with the following hazards:

H302: Harmful if swallowed.[6][16]

H317: May cause an allergic skin reaction.[6][16]

H318: Causes serious eye damage.[6][16]

H411: Toxic to aquatic life with long lasting effects.[16]

The material is an irritant to the eyes, skin, and respiratory system.[14] It may cause an allergic

skin reaction (sensitization) and can be harmful if ingested.[14][16] Researchers should handle

this chemical in a well-ventilated area, wearing protective gloves, safety goggles, and

appropriate lab clothing to avoid contact.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

